2-(12,14-dioxo-11,12,14,15-tetrahydro-9H-9,10-[3,4]epipyrroloanthracen-13(10H)-yl)-3-(1H-imidazol-5-yl)propanoic acid

• IUPAC Name: 2-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-3-(1H-imidazol-5-yl)propanoic acid
• InChI: InChI=1S/C24H19N3O4/c28-22-20-18-13-5-1-2-6-14(13)19(16-8-4-3-7-15(16)18)21(20)23(29)27(22)17(24(30)31)9-12-10-25-11-26-12/h1-8,10-11,17-21H,9H2,(H,25,26)(H,30,31)
• InChI Key: UCTABLVRAKRRDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)C(CC6=CN=CN6)C(=O)O
• Molecular Formula: C24H19N3O4
• Molecular Weight: 413.4 g/mol

Description

2-(12,14-dioxo-11,12,14,15-tetrahydro-9H-9,10-[3,4]epipyrroloanthracen-13(10H)-yl)-3-(1H-imidazol-5-yl)propanoic acid is a useful research compound. Its molecular formula is C24H19N3O4 and its molecular weight is 413.433. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Reactions

The compound's synthesis and chemical reactions are foundational in scientific research, facilitating the exploration of its properties and potential applications. For instance, the work by H. Martin, R. Hoffmann, and U. Karama (1992) delves into the synthesis of related compounds through processes involving anthracenes, α,α′-dibromo ketones, and the application of ultrasonication in dioxane solvent, highlighting the complexity and precision required in synthesizing such intricate molecules Martin, Hoffmann, & Karama, 1992.

Epoxidation and Derivatives

Research on epoxidation, such as the study conducted by M. Jie, C. Lam, J. Ho, and M. M. L. Lau (2003), focuses on the transformation of specific compounds through various epoxidizing agents, revealing the compound's potential in creating mono-epoxy and diepoxy derivatives. These derivatives are crucial for understanding the chemical's reactivity and functional applications in broader research contexts Jie, Lam, Ho, & Lau, 2003.